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Compound of Interest

Compound Name: Methyl 6-bromohexanoate

Cat. No.: B076898

An In-depth Technical Guide to Methyl 6-bromohexanoate

This guide provides a comprehensive overview of the chemical and physical properties of
methyl 6-bromohexanoate, tailored for researchers, scientists, and professionals in the field
of drug development.

Chemical Identity and Properties

Methyl 6-bromohexanoate is a halogenated fatty acid ester. It is a valuable building block in
organic synthesis, particularly in the pharmaceutical industry for the development of novel
therapeutic agents.

Quantitative Data Summary

The key quantitative properties of methyl 6-bromohexanoate are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H13BroO2 [L1121[31[4115]
Molecular Weight 209.08 g/mol [L112][31[41[5]
CAS Number 14273-90-6 [21[31[41[5]
Appearance C.:Ieér colorless to pale yellow (31[6]

liquid
Density 1.316 g/mL [3]
Boiling Point 150°C at 50 mmHg [31[6]
Flash Point 106.8 °C [31[6]
Refractive Index 1.459 - 1.465 [3][5]

Experimental Protocols

A representative method for the synthesis of methyl 6-bromohexanoate is the Fischer

esterification of 6-bromohexanoic acid.

Synthesis of Methyl 6-bromohexanoate

Objective: To synthesize methyl 6-bromohexanoate from 6-bromohexanoic acid and

methanol using an acid catalyst.

Materials:

e 6-bromohexanoic acid
e Methanol (anhydrous)

e Sulfuric acid (concentrated)

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)
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e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 6-bromohexanoic acid in an excess of anhydrous methanol.
o Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.
» Dissolve the residue in a suitable organic solvent, such as diethyl ether.

o Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude methyl 6-bromohexanoate.

e The crude product can be further purified by vacuum distillation.

Logical Relationship of Compound Information
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The following diagram illustrates the logical flow from the compound's name to its detailed
chemical and physical properties.

Methyl 6-bromohexanoate: From Name to Properties

Methyl 6-bromohexanoate

is represented by

Chemical Formula Molecular Weight

C7H13BrO2 209.08 g/mol Physical Properties

Spectroscopic Data Applications

\ 4

Organic Synthesis
Drug Development

Appearance: Clear Liquid Boiling Point: 150°C/50mmHg Density: 1.316 g/mL NMR, IR, Mass Spec

Click to download full resolution via product page

Caption: Logical flow of Methyl 6-bromohexanoate information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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